Cas no 898408-57-6 (1-4-(4-fluorophenyl)piperazin-1-yl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one)

• Product Name: 1-4-(4-fluorophenyl)piperazin-1-yl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one
• CAS No: 898408-57-6
• MF: C₂₇H₂₆FN₃O₃S
• MW: 491.577048778534
• CID: 6340727
• PubChem ID: 16822382
• Update Time: 2025-05-24

1-4-(4-fluorophenyl)piperazin-1-yl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-fluorophenyl)piperazin-1-yl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one
• AKOS024658584
• F2540-0031
• 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one
• AB00679437-01
• 898408-57-6
• 2-(3-(benzylsulfonyl)-1H-indol-1-yl)-1-(4-(4-fluorophenyl)piperazin-1-yl)ethanone
• ZINC09829869
• 2-(3-benzylsulfonylindol-1-yl)-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone

• Inchi： 1S/C27H26FN3O3S/c28-22-10-12-23(13-11-22)29-14-16-30(17-15-29)27(32)19-31-18-26(24-8-4-5-9-25(24)31)35(33,34)20-21-6-2-1-3-7-21/h1-13,18H,14-17,19-20H2
• InChI Key： NAZSYXHGPQVWLZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1=CN(C2C=CC=CC1=2)CC(N1CCN(C2C=CC(=CC=2)F)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 491.16789104g/mol
• Monoisotopic Mass: 491.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(4-fluorophenyl)piperazin-1-yl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one

1-(4-(4-Fluorophenyl)piperazin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one: A Comprehensive Overview

CAS No 898408-57-6, commonly referred to as 1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a piperazine ring fused with a fluorophenyl group and an indole moiety substituted with a methanesulfonyl group. The combination of these structural elements contributes to its bioactivity and selectivity. Researchers have explored its potential as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. This makes it a valuable candidate for the development of novel therapeutic agents in oncology and other disease areas.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Scientists have developed optimized routes that minimize reaction steps and improve yield, making large-scale production feasible. These methods often involve multi-component reactions or catalytic processes, underscoring the importance of green chemistry principles in modern drug discovery.

In terms of pharmacokinetics, studies have demonstrated favorable absorption and stability profiles, which are critical for drug candidates. Preclinical trials have shown that the compound exhibits low toxicity and high bioavailability, further supporting its potential for clinical translation. Its ability to cross the blood-brain barrier has also been investigated, opening avenues for its application in neurodegenerative diseases.

The compound's mechanism of action involves selective inhibition of specific kinases, which play pivotal roles in cell proliferation and survival. By targeting these enzymes, it can potentially disrupt pathways that are overactive in cancer cells, leading to apoptosis or growth arrest. This selective inhibition is achieved through the precise interaction of the indole and piperazine moieties with the active site of the kinase.

Emerging research has also explored the use of this compound as a scaffold for drug design. By modifying substituents on the piperazine or indole rings, researchers can tailor its properties for specific therapeutic applications. For instance, altering the fluorophenyl group could enhance its solubility or alter its pharmacokinetic profile, providing a versatile platform for drug development.

In conclusion, CAS No 898408-57-6 represents a promising lead compound in medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and pharmacology, positions it as a key player in the development of innovative therapeutic agents. Continued research into its mechanisms and applications will undoubtedly unlock new opportunities for treating various diseases.